4-[5-(ethoxycarbonyl)-1H-pyrrol-3-yl]-4-oxobutanoic acid

• CAS No.: 119647-71-1
• Molecular Formula: C11H13NO5
• Molecular Weight: 239.22 g/mol
• IUPAC Name: 4-(5-ethoxycarbonyl-1H-pyrrol-3-yl)-4-oxobutanoic acid
• InChI: InChI=1S/C11H13NO5/c1-2-17-11(16)8-5-7(6-12-8)9(13)3-4-10(14)15/h5-6,12H,2-4H2,1H3,(H,14,15)
• InChI Key: UYAREPYLHMHXQP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CN1)C(=O)CCC(=O)O

Description

4-[5-(ethoxycarbonyl)-1H-pyrrol-3-yl]-4-oxobutanoic acid is a useful research compound. Its molecular formula is C11H13NO5 and its molecular weight is 239.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Into a 3000-mL 4-necked round-bottom flask was placed a solution of oxolane-2,5-dione (100 g, 999.27 mmol, 2.00 equiv) in 1,2-dichloroethane (690 mL) and AlCl3 (400.5 g, 3.00 mol, 6.00 equiv), followed by the addition of a solution of ethyl 1H-pyrrole-2-carboxylate (69 g, 495.86 mmol, 1.00 equiv) in 1,2-dichloroethane (660 mL) dropwise with stirring at room temperature over 20 min (FIG. 14). The resulting solution was stirred at room temperature for 3 h and quenched by the addition of 3 kg of water/ice. The solids were collected by filtration, washed with 1×1000 mL of water and dried in a vacuum oven to afford 105 g (89%) of 113g as a white solid.

Synthesis routes and methods II

Procedure details

Into a 3000-mL 4-necked round-bottom flask was placed a solution of oxolane-2,5-dione (100 g, 999.27 mmol, 2.00 equiv) in 1,2-dichloroethane (690 mL) and AlCl3 (400.5 g, 3.00 mol, 6.00 equiv), followed by the addition of a solution of ethyl 1H-pyrrole-2-carboxylate (69 g, 495.86 mmol, 1.00 equiv) in 1,2-dichloroethane (660 mL) dropwise with stirring at room temperature over 20 min (FIG. 14). The resulting solution was stirred at room temperature for 3 h and quenched by the addition of 3 kg of water/ice. The solids were collected by filtration, washed with 1×1000 mL of water and dried in a vacuum oven to afford 105g (89%) of 113g as a white solid.